2-(ethylsulfanyl)-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• Molecular Formula: C22H28N4O4S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 2-ethylsulfanyl-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-4,5,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C22H28N4O4S/c1-7-31-21-24-20-23-13-10-22(2,3)11-14(27)16(13)17(26(20)25-21)12-8-9-15(28-4)19(30-6)18(12)29-5/h8-9,17H,7,10-11H2,1-6H3,(H,23,24,25)
• InChI Key: JPJJISQOJUWMFC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN2C(C3=C(CC(CC3=O)(C)C)NC2=N1)C4=C(C(=C(C=C4)OC)OC)OC

Description

2-(ethylsulfanyl)-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a complex organic compound that belongs to the class of triazoloquinazolines This compound is characterized by its unique structure, which includes an ethylsulfanyl group, a trimethoxyphenyl group, and a triazoloquinazoline core

Preparation Methods

The synthesis of 2-(ethylsulfanyl)-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one typically involves multiple steps. One common synthetic route starts with the preparation of the triazoloquinazoline core, followed by the introduction of the ethylsulfanyl and trimethoxyphenyl groups. The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and purity. Industrial production methods may involve optimization of these reaction conditions to scale up the synthesis while maintaining the desired quality of the compound .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the ethylsulfanyl group can lead to the formation of sulfoxides or sulfones .

Scientific Research Applications

2-(ethylsulfanyl)-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one has been studied for its potential applications in various scientific fields. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has shown promise as a potential therapeutic agent due to its ability to interact with specific molecular targets. In medicine, it is being investigated for its potential use in the treatment of certain diseases. Additionally, its unique structure makes it a valuable compound for studying structure-activity relationships .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

When compared to other similar compounds, 2-(ethylsulfanyl)-6,6-dimethyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one stands out due to its unique combination of functional groups and structural features. Similar compounds include other triazoloquinazolines with different substituents, such as those with different alkyl or aryl groups. The presence of the ethylsulfanyl and trimethoxyphenyl groups in this compound contributes to its distinct chemical and biological properties .